Cas no 128412-18-0 (Phosphonic acid, [(2E)-1-hydroxy-2-butenyl]-, dimethyl ester)

• Product name: Phosphonic acid, [(2E)-1-hydroxy-2-butenyl]-, dimethyl ester
• CAS No: 128412-18-0
• MF: C₆H₁₃O₄P
• MW: 180.138783216476
• CID: 1222881
• PubChem ID: 397384

Phosphonic acid, [(2E)-1-hydroxy-2-butenyl]-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [(2E)-1-hydroxy-2-butenyl]-, dimethyl ester
• 1-dimethoxyphosphorylbut-2-en-1-ol
• NCI60_037539
• 128412-18-0
• DTXSID70327938

• Inchi： InChI=1S/C6H13O4P/c1-4-5-6(7)11(8,9-2)10-3/h4-7H,1-3H3
• InChI Key： ZTFCKDGCKRVFED-UHFFFAOYSA-N
• SMILES： CC=CC(O)P(=O)(OC)OC

Computed Properties

• Exact Mass: 180.05514589g/mol
• Monoisotopic Mass: 180.05514589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 55.8Ų